Cas no 1094641-81-2 (N-(2,2-dimethylpropyl)cyclopropanamine)

• Product Name: N-(2,2-dimethylpropyl)cyclopropanamine
• CAS No: 1094641-81-2
• MF: C₈H₁₇N
• MW: 127.22728228569
• CID: 5049428
• Update Time: 2025-11-07

N-(2,2-dimethylpropyl)cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• N-Neopentylcyclopropanamine
• N-(2,2-dimethylpropyl)cyclopropanamine

• Inchi： 1S/C8H17N/c1-8(2,3)6-9-7-4-5-7/h7,9H,4-6H2,1-3H3
• InChI Key： UQOJGEKHZBMSRC-UHFFFAOYSA-N
• SMILES： N(CC(C)(C)C)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 87.2
• XLogP3: 2.1
• Topological Polar Surface Area: 12

N-(2,2-dimethylpropyl)cyclopropanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on N-(2,2-dimethylpropyl)cyclopropanamine

N-(2,2-Dimethylpropyl)cyclopropanamine: A Comprehensive Overview

N-(2,2-Dimethylpropyl)cyclopropanamine, identified by the CAS registry number 1094641-81-2, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring with an N-substituted amine group. The cyclopropane moiety is known for its high ring strain, which contributes to its reactivity and potential applications in various chemical reactions.

The synthesis of N-(2,2-Dimethylpropyl)cyclopropanamine typically involves a multi-step process that begins with the preparation of cyclopropane derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the cyclopropane ring, which is a critical step in constructing this molecule.

One of the most intriguing aspects of N-(2,2-Dimethylpropyl)cyclopropanamine is its potential application in drug discovery. The compound's structure suggests that it could serve as a scaffold for developing bioactive molecules. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against certain enzymes and receptors, making them valuable leads for therapeutic development.

In addition to its biological applications, N-(2,2-Dimethylpropyl)cyclopropanamine has also been investigated for its role in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as polymers and semiconductors. Researchers have explored the possibility of incorporating this compound into polymer networks to enhance their mechanical and thermal stability.

The physical properties of N-(2,2-Dimethylpropyl)cyclopropanamine are another area of interest. Studies have shown that the compound exhibits a high melting point and excellent solubility in organic solvents, which are desirable traits for many industrial applications. Furthermore, its stability under various conditions makes it suitable for use in harsh chemical environments.

Recent research has also focused on the environmental impact of N-(2,2-Dimethylpropyl)cyclopropanamine. Scientists have investigated its biodegradability and toxicity to assess its safety for use in commercial products. Preliminary findings suggest that the compound has low toxicity and is biodegradable under certain conditions, which aligns with current trends toward sustainable chemistry.

In conclusion, N-(2,2-Dimethylpropyl)cyclopropanamine (CAS No. 1094641-81-2) is a versatile compound with a wide range of potential applications. Its unique structure and properties make it a valuable tool in both academic research and industrial settings. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in the development of innovative chemical solutions.